Cas no 114175-93-8 (Benzene,1-[(trans,trans)-4'-ethyl[1,1'-bicyclohexyl]-4-yl]-4-fluoro-)

Benzene,1-[(trans,trans)-4'-ethyl[1,1'-bicyclohexyl]-4-yl]-4-fluoro- structure
114175-93-8 structure
Product Name:Benzene,1-[(trans,trans)-4'-ethyl[1,1'-bicyclohexyl]-4-yl]-4-fluoro-
CAS No:114175-93-8
MF:C20H29F
MW:288.442669630051
CID:105758
PubChem ID:18605132
Update Time:2025-04-18

Benzene,1-[(trans,trans)-4'-ethyl[1,1'-bicyclohexyl]-4-yl]-4-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-[(trans,trans)-4'-ethyl[1,1'-bicyclohexyl]-4-yl]-4-fluoro-
    • 4-ethyl-4'-(4-fluorophenyl)-1,1'-bi(cyclohexyl)
    • 1-[(trans,trans)-4'-Ethyl[1,1'-bicyclohexyl]-4-yl]-4-fluorobenzene
    • Benzene,1-[(trans,trans)-4'-ethyl[1,1'-bicyclohexyl]-4-yl]-4-fluoro- (Related Reference)
    • 114175-93-8
    • SCHEMBL9346197
    • AKOS015917976
    • FT-0753019
    • SCHEMBL9346227
    • SCHEMBL9346214
    • SCHEMBL9346208
    • 1-[4-(4-ethylcyclohexyl)cyclohexyl]-4-fluorobenzene
    • 4-ethyl-4'-(4-fluorophenyl)bi(cyclohexane)
    • SCHEMBL13433679
    • Inchi: 1S/C20H29F/c1-2-15-3-5-16(6-4-15)17-7-9-18(10-8-17)19-11-13-20(21)14-12-19/h11-18H,2-10H2,1H3
    • InChI Key: KSXLYSKMTFFAND-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1CCC(CC1)C1CCC(CC)CC1

Computed Properties

  • Exact Mass: 288.22547
  • Monoisotopic Mass: 288.225329087g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.986±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 373.9°C at 760 mmHg
  • Flash Point: 169°C
  • Refractive Index: 1.507
  • Solubility: Insuluble (4.6E-6 g/L) (25 ºC),
  • PSA: 0
  • LogP: 6.31590
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